Cas no 1227606-52-1 (2-(5-Aminopyridin-3-yl)acetonitrile)

• Product Name: 2-(5-Aminopyridin-3-yl)acetonitrile
• CAS No: 1227606-52-1
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 4913938
• Update Time: 2025-05-22

2-(5-Aminopyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-aminopyridin-3-yl)acetonitrile
• 3-Aminopyridine-5-acetonitrile
• 2-(5-Aminopyridin-3-yl)acetonitrile

• Inchi： 1S/C7H7N3/c8-2-1-6-3-7(9)5-10-4-6/h3-5H,1,9H2
• InChI Key： DLESBTJUBCEXMS-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1)CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• XLogP3: -0.2
• Topological Polar Surface Area: 62.7

Additional information on 2-(5-Aminopyridin-3-yl)acetonitrile

Introduction to 2-(5-Aminopyridin-3-yl)acetonitrile (CAS No. 1227606-52-1)

2-(5-Aminopyridin-3-yl)acetonitrile (CAS No. 1227606-52-1) is a versatile organic compound with significant applications in various fields, particularly in pharmaceutical research and chemical synthesis. This compound, also referred to as N-cyano-pyridinamine derivative, has garnered attention due to its unique chemical properties and potential for use in drug development and as an intermediate in organic synthesis.

The structure of 2-(5-Aminopyridin-3-yl)acetonitrile consists of a pyridine ring substituted with an amino group at the 5-position and an acetonitrile group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further functionalization. The compound's ability to act as both a nucleophile and an electrophile under different reaction conditions has been exploited in various synthetic pathways.

Recent studies have highlighted the role of N-cyano-pyridinamine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. For instance, researchers have explored the use of 2-(5-Aminopyridin-3-yl)acetonitrile as a building block for constructing heterocyclic compounds with potential pharmacological activities. These include anti-inflammatory agents, antimicrobial agents, and anticancer drugs.

In terms of synthesis, 2-(5-Aminopyridin-3-yl)acetonitrile can be prepared via several methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 5-amino-pyridine with an appropriate cyanide source under specific conditions to form the acetonitrile derivative. The choice of reagents and reaction conditions plays a crucial role in ensuring high yields and purity of the final product.

The physical properties of CAS No. 1227606-52-1 include a melting point of approximately 180°C and a solubility profile that makes it suitable for use in both polar and non-polar solvents. These characteristics enhance its utility in various chemical processes, including chromatography and crystallography.

From an environmental standpoint, N-cyano-pyridinamine derivatives like 2-(5-Aminopyridin-3-yl)acetonitrile are generally considered stable under normal storage conditions. However, their handling should adhere to standard laboratory safety protocols to ensure minimal environmental impact.

Looking ahead, the continued exploration of CAS No. 1227606-52-1 is expected to yield new insights into its potential applications. For example, ongoing research is focusing on its role as a chiral auxiliary in asymmetric synthesis, which could pave the way for more efficient drug manufacturing processes.

In summary, 2-(5-Aminopyridin-3-yl)acetonitrile (CAS No. 1227606-52-1) is a multifaceted compound with promising prospects in chemical research and industry. Its unique structure, coupled with its versatile reactivity, positions it as an essential component in the development of novel chemical entities with therapeutic potential.